Cas no 16939-13-2 (Thiophene,3,4-diphenyl-)
Thiophene,3,4-diphenyl- structure
Product Name:Thiophene,3,4-diphenyl-
CAS No:16939-13-2
MF:C16H12S
MW:236.331482887268
CID:181074
PubChem ID:310596
Update Time:2025-04-19
Thiophene,3,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,3,4-diphenyl-
- 3,4-diphenylthiophene
- 3,4-Diphenyl-thiophen
- 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
- 3,4-diphenyl-thiophene
- 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
- AC1L7THD
- NSC243802
- NSC229402
- NSC215164
- 16939-13-2
- NSC-215164
- DTXSID20937627
- FQEARRSVYWPYFN-UHFFFAOYSA-N
- SCHEMBL2745162
- AKOS030255201
- NSC-229402
- E10056
- MFCD00445289
- 95831-30-4
-
- Inchi: 1S/C16H12S/c1-3-7-13(8-4-1)15-11-17-12-16(15)14-9-5-2-6-10-14/h1-12H
- InChI Key: FQEARRSVYWPYFN-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC=2)C(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 236.06606
- Monoisotopic Mass: 236.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2A^2
- XLogP3: 4.9
Experimental Properties
- Density: 1.128g/cm3
- Boiling Point: 289.1ºC at 760mmHg
- Flash Point: 94.2ºC
- Refractive Index: 1.622
- PSA: 0
- LogP: 5.08210
Thiophene,3,4-diphenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00HZRT-250mg |
Thiophene, 3,4-diphenyl- |
16939-13-2 | 95% | 250mg |
$484.00 | 2024-06-19 | |
| 1PlusChem | 1P00HZRT-1g |
Thiophene, 3,4-diphenyl- |
16939-13-2 | 95% | 1g |
$1179.00 | 2024-06-19 | |
| A2B Chem LLC | AI38713-250mg |
3,4-Diphenylthiophene |
16939-13-2 | 95% | 250mg |
$416.00 | 2024-04-20 | |
| A2B Chem LLC | AI38713-1g |
3,4-Diphenylthiophene |
16939-13-2 | 95% | 1g |
$1023.00 | 2024-04-20 | |
| abcr | AB577994-250mg |
3,4-Diphenylthiophene; . |
16939-13-2 | 250mg |
€673.40 | 2024-08-02 |
Thiophene,3,4-diphenyl- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
16939-13-2 (Thiophene,3,4-diphenyl-) Related Products
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- 42324-67-4(3,3'-Bithiophene,2,2',5,5'-tetramethyl-)
- 852159-99-0(4H-Cyclopenta[b]thiophene, 2,5-dimethyl-3-(2-methylphenyl)-)
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- 852318-16-2(Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester)
- 16939-06-3(Thiophene, 3-(2,4,6-trimethylphenyl)-)
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